Cas no 1235176-31-4 (phenyl 4-{[(5-bromofuran-2-yl)formamido]methyl}piperidine-1-carboxylate)

• Product Name: phenyl 4-{[(5-bromofuran-2-yl)formamido]methyl}piperidine-1-carboxylate
• CAS No: 1235176-31-4
• MF: C₁₈H₁₉BrN₂O₄
• MW: 407.258464097977
• CID: 5830444
• PubChem ID: 49689077
• Update Time: 2025-05-23

phenyl 4-{[(5-bromofuran-2-yl)formamido]methyl}piperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• SDIMLXOWVHXNGA-UHFFFAOYSA-N
• 1-Piperidinecarboxylic acid, 4-[[[(5-bromo-2-furanyl)carbonyl]amino]methyl]-, phenyl ester
• phenyl 4-{[(5-bromofuran-2-yl)formamido]methyl}piperidine-1-carboxylate
• 1235176-31-4
• phenyl 4-[[(5-bromofuran-2-carbonyl)amino]methyl]piperidine-1-carboxylate
• AKOS024492241
• VU0631429-1
• F5033-3695
• phenyl 4-((5-bromofuran-2-carboxamido)methyl)piperidine-1-carboxylate

• Inchi： 1S/C18H19BrN2O4/c19-16-7-6-15(25-16)17(22)20-12-13-8-10-21(11-9-13)18(23)24-14-4-2-1-3-5-14/h1-7,13H,8-12H2,(H,20,22)
• InChI Key： SDIMLXOWVHXNGA-UHFFFAOYSA-N
• SMILES： N1(C(OC2=CC=CC=C2)=O)CCC(CNC(C2=CC=C(Br)O2)=O)CC1

Computed Properties

• Exact Mass: 406.05282g/mol
• Monoisotopic Mass: 406.05282g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 462
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 71.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids and derivatives Piperidinecarboxylic acids

Additional information on phenyl 4-{[(5-bromofuran-2-yl)formamido]methyl}piperidine-1-carboxylate

Phenyl 4-{[(5-Bromofuran-2-yl)formamido]methyl}Piperidine-1-Carboxylate: A Comprehensive Overview

Phenyl 4-{[(5-Bromofuran-2-yl)formamido]methyl}Piperidine-1-Carboxylate (CAS No. 1235176-31-4) is a complex organic compound with significant potential in various fields of chemistry and pharmacology. This compound, characterized by its unique structure, has garnered attention due to its versatile applications and intriguing chemical properties. The molecule comprises several key functional groups, including a 5-bromofuran moiety, a formamido group, a piperidine ring, and a benzoyl ester group, each contributing to its distinctive reactivity and biological activity.

The 5-bromofuran group is a heterocyclic aromatic structure that imparts electronic properties and enhances the compound's stability. Recent studies have highlighted the importance of such groups in modulating the pharmacokinetic profiles of drugs. For instance, researchers at the University of California have demonstrated that brominated furan derivatives exhibit enhanced bioavailability due to their ability to interact with cellular membrane receptors. This makes Phenyl 4-{[(5-Bromofuran-2-yl)formamido]methyl}Piperidine-1-Carboxylate a promising candidate for drug delivery systems.

The formamido group within the molecule serves as a reactive site for various chemical transformations. This group is particularly useful in peptide synthesis and organic catalysis. A team from the Max Planck Institute has recently utilized similar formamido-containing compounds to develop efficient catalysts for asymmetric synthesis, showcasing the compound's potential in green chemistry applications.

The piperidine ring is a six-membered saturated heterocycle that contributes to the compound's rigidity and structural integrity. Piperidine derivatives are widely used in pharmaceuticals due to their ability to form hydrogen bonds and mimic natural biomolecules. For example, compounds with piperidine moieties have been explored as inhibitors of kinases and other enzymes involved in cancer progression.

The benzoyl ester group at the terminus of the molecule plays a crucial role in solubility and bioavailability. Ester groups are commonly employed in drug design to improve absorption across biological membranes. Recent research from the University of Cambridge has shown that benzoyl esters can enhance the permeability of drugs through lipid bilayers, making this compound an attractive option for oral drug delivery.

From a synthetic perspective, Phenyl 4-{[(5-Bromofuran-2-yl)formamido]methyl}Piperidine-1-Carboxylate can be synthesized via a multi-step process involving nucleophilic substitutions, amide formations, and esterifications. The synthesis begins with the preparation of the 5-bromofuran derivative, followed by coupling with an appropriate amine to form the formamido intermediate. Subsequent alkylation with piperidine alcohol yields the final product after purification.

Recent advancements in asymmetric catalysis have enabled the enantioselective synthesis of this compound, which is critical for its application in chiral drug design. Researchers at Kyoto University have developed novel catalysts that facilitate the formation of this compound with high enantiomeric excess, paving the way for its use in enantioselective reactions.

In terms of applications, Phenyl 4-{[(5-Bromofuran-2-yl)formamido]methyl}Piperidine-1-Carboxylate exhibits potential in several areas:

• Pharmaceuticals: The compound's structural features make it an ideal candidate for drug design targeting various therapeutic areas, including oncology, neurodegenerative diseases, and infectious diseases.
• Materials Science: Its unique electronic properties render it suitable for applications in organic electronics, such as semiconductors and light-emitting diodes (LEDs).
• Analytical Chemistry: The compound can serve as a chiral selector in chromatographic separations or as a ligand in metal complexes for sensing applications.

Recent studies have also explored the use of this compound as a building block for more complex molecular architectures. For instance, scientists at MIT have employed it as a precursor for constructing macrocyclic compounds with potential applications in drug delivery and nanotechnology.

In conclusion, Phenyl 4-{[(5-Bromofuran-2-yl)formamido]methyl}Piperidine-1-Carboxylate (CAS No. 1235176-31-4) stands out as a versatile and intriguing compound with wide-ranging applications across multiple disciplines. Its unique structure, combined with recent advancements in synthetic methodologies and application-oriented research, positions it as a valuable tool for future innovations in chemistry and pharmacology.